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Compound of Interest

Compound Name:
2-Hydroxy-3-isopropoxy-4-

nitrobenzaldehyde

Cat. No.: B13099107

Get Quote

CAS Number: 1667747-82-1

Authored by: A Senior Application Scientist
This document serves as a comprehensive technical guide for researchers, scientists, and drug

development professionals on the chemical compound 2-Hydroxy-3-isopropoxy-4-
nitrobenzaldehyde. Given the limited publicly available data on this specific molecule, this

guide synthesizes information from structurally related compounds to provide expert insights

into its properties, synthesis, and potential applications.

Introduction and Chemical Identity
2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a substituted aromatic aldehyde. Its

structure incorporates a benzaldehyde core with a hydroxyl group at the 2-position, an

isopropoxy group at the 3-position, and a nitro group at the 4-position. This unique

arrangement of functional groups suggests its potential as a versatile intermediate in organic

synthesis, particularly in the development of novel pharmaceutical and materials science

applications. The presence of the nitro group, a known pharmacophore, and the alkoxy and
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hydroxyl functionalities, which can participate in various chemical transformations, make this

compound a molecule of interest for further investigation.[1][2][3]

Physicochemical and Spectroscopic Properties
While experimental data for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is not readily

available in the literature, we can predict its properties based on the analysis of structurally

analogous compounds.

Table 1: Predicted Physicochemical Properties

Property Predicted Value Rationale/Notes

Molecular Formula C10H11NO5 Confirmed by CAS registry.

Molecular Weight 225.20 g/mol
Calculated from the molecular

formula.

Appearance
Likely a yellow to orange

crystalline solid

Based on the appearance of

similar nitro-substituted

benzaldehydes.

Melting Point 110 - 130 °C

Estimated based on related

compounds like 2-hydroxy-4-

nitrobenzaldehyde (m.p. 135-

138 °C) and the influence of

the isopropoxy group.[4]

Solubility

Soluble in common organic

solvents (e.g., DMSO, DMF,

acetone, ethyl acetate);

sparingly soluble in water.

Typical for moderately polar

organic compounds.

pKa (hydroxyl group) ~7-8

The electron-withdrawing nitro

group is expected to increase

the acidity of the phenolic

hydroxyl group compared to

unsubstituted salicylaldehyde.

Spectroscopic Characterization (Predicted)
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The spectroscopic data for this compound has not been published. However, based on the

known spectral properties of related molecules, the following characteristics can be anticipated:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehydic

proton (around 9.8-10.5 ppm), the aromatic protons (with chemical shifts influenced by the

electron-withdrawing nitro group and electron-donating hydroxyl and isopropoxy groups),

and the isopropoxy group protons (a septet for the CH and a doublet for the two CH₃

groups).

¹³C NMR: The carbon NMR spectrum will feature a signal for the carbonyl carbon of the

aldehyde (around 190 ppm), aromatic carbons with shifts determined by the substituents,

and the carbons of the isopropoxy group.

FT-IR: The infrared spectrum should exhibit characteristic absorption bands for the hydroxyl

group (O-H stretch, likely broad due to hydrogen bonding), the aldehyde group (C=O stretch

around 1650-1680 cm⁻¹), the nitro group (asymmetric and symmetric N-O stretches), and C-

O stretching for the ether linkage.[5]

Proposed Synthetic Pathway
A plausible and efficient route for the synthesis of 2-Hydroxy-3-isopropoxy-4-
nitrobenzaldehyde is via a Williamson ether synthesis.[6][7][8][9][10] This method involves the

O-alkylation of a suitable phenolic precursor. A logical starting material for this synthesis is 2,3-

dihydroxy-4-nitrobenzaldehyde. The selective alkylation of the 3-hydroxyl group can be

achieved by carefully controlling the reaction conditions.

Proposed Synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

2,3-Dihydroxy-4-nitrobenzaldehyde 2-Bromopropane,
K₂CO₃, Acetone

Williamson Ether Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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